Cas no 214892-54-3 (6-Heptenoic acid, 2-methyl-, (2S)-)

• Product Name: 6-Heptenoic acid, 2-methyl-, (2S)-
• CAS No: 214892-54-3
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 2937192
• Update Time: 2025-06-13

6-Heptenoic acid, 2-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 6-Heptenoic acid, 2-methyl-, (2S)-

• Inchi： 1S/C8H14O2/c1-3-4-5-6-7(2)8(9)10/h3,7H,1,4-6H2,2H3,(H,9,10)/t7-/m0/s1
• InChI Key： IVIKGKAWCGPRBQ-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@@H](C)CCCC=C

Additional information on 6-Heptenoic acid, 2-methyl-, (2S)-

Introduction to 6-Heptenoic acid, 2-methyl-, (2S) (CAS No. 214892-54-3)

6-Heptenoic acid, 2-methyl-, (2S) (CAS No. 214892-54-3) is a chiral organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of unsaturated fatty acids and is characterized by its seven-carbon chain with a double bond at the sixth position and a methyl group at the second carbon. The (2S) configuration indicates the stereochemistry of the methyl group, which plays a crucial role in its biological activity and reactivity.

The synthesis of 6-Heptenoic acid, 2-methyl-, (2S) has been extensively studied due to its importance as an intermediate in the production of bioactive molecules. Recent advancements in asymmetric synthesis have enabled the efficient and selective preparation of this compound, contributing to its increased availability for research and industrial applications. One notable method involves the use of chiral catalysts, such as BINAP-ruthenium complexes, which have shown high enantioselectivity and yield in the synthesis of this compound.

In the pharmaceutical industry, 6-Heptenoic acid, 2-methyl-, (2S) has shown promise as a precursor for the development of novel drugs. Its chiral nature and specific functional groups make it an ideal candidate for drug design and optimization. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. One such derivative, known as Compound X, has entered clinical trials for the treatment of inflammatory diseases and certain types of cancer. The mechanism of action involves the modulation of key signaling pathways involved in inflammation and cell proliferation.

Beyond pharmaceuticals, 6-Heptenoic acid, 2-methyl-, (2S) has also found applications in agrochemicals. Its ability to influence plant growth and development has led to its use as a plant growth regulator. Research has shown that this compound can enhance root development and improve stress tolerance in crops, making it a valuable tool for sustainable agriculture. Additionally, its biodegradability and low environmental impact make it an attractive alternative to conventional synthetic growth regulators.

In materials science, 6-Heptenoic acid, 2-methyl-, (2S) has been explored for its potential in the development of advanced materials with unique properties. For example, it can be used as a building block for the synthesis of functional polymers with tunable mechanical and thermal properties. These polymers have applications in areas such as drug delivery systems, coatings, and adhesives. The chiral nature of the compound also allows for the creation of chiral materials with specific optical properties, which are highly sought after in fields such as optics and electronics.

The environmental impact of 6-Heptenoic acid, 2-methyl-, (2S) is another area of active research. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in the environment. This makes it a more environmentally friendly alternative to many synthetic compounds currently used in various industries. However, ongoing research is necessary to fully understand its long-term effects on ecosystems and to ensure its safe use.

In conclusion, 6-Heptenoic acid, 2-methyl-, (2S) (CAS No. 214892-54-3) is a versatile compound with a wide range of applications across multiple fields. Its unique structural features and chiral nature make it an important molecule for both academic research and industrial development. As research continues to advance, it is likely that new applications and derivatives will be discovered, further expanding its potential impact on human health and environmental sustainability.